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Compound of Interest

Compound Name: Vinyl bromide

Cat. No.: B7801696

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety data and handling precautions for vinyl bromide, a
compound utilized in various industrial and research applications. Due to its hazardous nature,
a thorough understanding of its properties and associated risks is paramount for ensuring
laboratory and workplace safety. This document summarizes key quantitative data, outlines
detailed procedural recommendations, and provides visual aids to facilitate a comprehensive
understanding of safe handling practices.

Hazard Identification and Classification

Vinyl bromide is classified as a highly flammable gas and is recognized as a potential human
carcinogen.[1][2][3] It poses significant health risks upon exposure, primarily targeting the liver.
[3][4] The substance is also an irritant to the eyes and skin.[2]

GHS Hazard Statements:

H220: Extremely flammable gas.[5]

H280: Contains gas under pressure; may explode if heated.[1][5]

H350: May cause cancer.[1][5]

H302: Harmful if swallowed.[1][6]
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e H319: Causes serious eye irritation.[1][7]

o H335: May cause respiratory irritation.[1][7]

Quantitative Data Summary

The following tables provide a consolidated overview of the physical, chemical, and

toxicological properties of vinyl bromide, compiled from various safety data sheets and

scientific resources.

ble 1: Physical and Chemical :

Property Value References

Molecular Formula C2HsBr [8][9]

Molecular Weight 106.95 g/mol [8][10]

Appearance Colorless gas or liquid with a CYOT10N[11]
pleasant, pungent odor.

Boiling Point 15.8 °C (60.4 °F) [2][9][10]

Melting Point -137.8 °C (-216 °F) [2][10]

Flash Point <-8°C (< 18 °F) [10][12]

Vapor Pressure 119 kPa (895 mmHg) at 20 °C [2][91[12]

Vapor Density 3.7 (Air=1) [2][10][12]

Specific Gravity 1.49 (liquid at 20°C) [9][10]
Insoluble in water; soluble in

Solubility ethanol, ether, acetone, [2][9]
benzene, and chloroform.

Lower Explosive Limit (LEL) 9% [2][10][12]

Upper Explosive Limit (UEL) 15% [2][10][12]

Autoignition Temperature

530 °C (986 °F)

[9]
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Table 2: Occupational Exposure Limits

Organization Limit Notes References
Suspected Human
ACGIH TLV-TWA 0.5 ppm (2.2 mg/m3) _ [2][13]
Carcinogen (A2)
Reduce exposure to _ _

] Potential occupational

NIOSH REL the lowest feasible ] 10]
_ carcinogen.
concentration.
WorkSafe WES-TWA 0.3 ppm (1.3 mg/m?3) [14]
Table 3: Toxicity Data
Route of .
Species Value Effect References

Exposure
Oral Rat LD50: 500 mg/kg  [4]

Liver
Inhalation Rat ) [3]

angiosarcomas

Dizziness,

disorientation,
Inhalation Human sleepiness (at [3][4]

high

concentrations)

Experimental Protocols and Handling Precautions

Strict adherence to the following protocols is mandatory when handling vinyl bromide to

minimize exposure and mitigate risks.

Engineering Controls

o Ventilation: All work with vinyl bromide must be conducted in a well-ventilated area,

preferably within a certified chemical fume h
maintain concentrations below occupational

ood.[1][5] Local exhaust ventilation is crucial to
exposure limits.[5]
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» Closed Systems: Whenever feasible, use a closed system to handle the substance to
prevent its release into the work environment.[1][5]

» Explosion-Proof Equipment: Due to its high flammability, all electrical equipment and lighting
in the vicinity must be explosion-proof.[1]

o Gas Detection: Employ gas detectors to monitor for potential leaks, especially when handling
larger quantities.[5]

Personal Protective Equipment (PPE)

» Respiratory Protection: For situations where engineering controls may not be sufficient, a
NIOSH-approved self-contained breathing apparatus (SCBA) or a supplied-air respirator is
required.[1]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Viton®, Butyl rubber).[6]

o Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against
splashes and vapors.[6]

o Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are
required.[1] For extensive handling, a full chemical-resistant suit may be necessary.[1]

Safe Handling and Storage

« Ignition Sources: Prohibit all open flames, sparks, and smoking in areas where vinyl
bromide is handled or stored.[1] Use non-sparking tools.[1]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[15]

» Storage: Store cylinders in a cool, dry, well-ventilated, and fireproof area, away from direct
sunlight and heat sources.[1][13] Keep containers tightly closed and store them upright.[6]
Separate from incompatible materials such as oxidants.[1][11]

o Stabilization: Vinyl bromide is often supplied with an inhibitor to prevent polymerization.[11]
Store only if stabilized.[1][13]
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Emergency Procedures
Spills and Leaks

e Evacuation: Immediately evacuate the area and eliminate all ignition sources.[1][5]
» Ventilation: Increase ventilation to the area.

o Containment: For liquid spills, use a non-combustible absorbent material to contain the spill.
Do not use water to extinguish a leaking gas fire unless the leak can be stopped safely.[12]

o Personal Protection: Responders must wear appropriate PPE, including respiratory
protection.[1]

First Aid Measures

 Inhalation: Move the victim to fresh air immediately.[6] If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[6]

« Skin Contact: For liquid contact, which may cause frostbite, flush the affected area with
lukewarm water.[1][12] Do not remove clothing. Seek immediate medical attention.[1] For
vapor contact, wash the skin with soap and water.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and
easy to do. Seek immediate medical attention.[6]

 Ingestion: Ingestion is an unlikely route of exposure for a gas. If it occurs, do not induce
vomiting. Seek immediate medical attention.

Fire Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or water spray for small fires.[1][12]
For large fires, use water spray or fog.[12]

» Firefighter Protection: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[5]
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e Hazards: Containers may explode when heated.[5] Vapors are heavier than air and may

travel to a source of ignition and flash back.[15]

Visualized Workflows and Hazard Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate key safety and

handling workflows for vinyl bromide.

Click to download full resolution via product page

Caption: Safe Handling Workflow for Vinyl Bromide.
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Caption: Hazard and First-Aid Relationship Diagram.

Conclusion

The safe handling of vinyl bromide is achievable through a combination of robust engineering
controls, appropriate personal protective equipment, and strict adherence to established safety
protocols. This guide serves as a comprehensive resource for professionals working with this
hazardous chemical, emphasizing the importance of a proactive safety culture to prevent
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accidents and protect personnel. Continuous review of safety procedures and ongoing training
are essential for maintaining a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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